Cas no 1379151-12-8 ((3,3-Difluorocyclohexyl)methanamine)

• Product Name: (3,3-Difluorocyclohexyl)methanamine
• CAS No: 1379151-12-8
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• MDL: MFCD26407698
• CID: 4592585
• PubChem ID: 83670258
• Update Time: 2024-11-05

(3,3-Difluorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-difluorocyclohexyl)methanamine
• 1-[(1R)-3,3-difluorocyclohexyl]methanamine
• 1-[(1S)-3,3-difluorocyclohexyl]methanamine
• KUHHSYYOTFOMJB-UHFFFAOYSA-N
• (3,?3-?difluorocyclohexyl)?methanamine
• Z1993523188
• C-(3,3-Difluoro-cyclohexyl)-methylamine
• AKOS023400861
• AB91962
• SCHEMBL17311021
• CS-0058210
• AS-53930
• SY154758
• EN300-136211
• MFCD26407698
• AB87200
• P17303
• 1379151-12-8
• AB91959
• (3,3-Difluorocyclohexyl)methanamine

• MDL： MFCD26407698
• Inchi： 1S/C7H13F2N/c8-7(9)3-1-2-6(4-7)5-10/h6H,1-5,10H2
• InChI Key： KUHHSYYOTFOMJB-UHFFFAOYSA-N
• SMILES： FC1(CCCC(CN)C1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 170.7±10.0 °C at 760 mmHg
• Flash Point: 65.1±6.0 °C
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

(3,3-Difluorocyclohexyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides